Cas no 59938-28-2 (IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl-)

3-Chloro-7-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a fused imidazole and pyridine ring system, with chloro and methyl substituents at the 3- and 7-positions, respectively. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its rigid bicyclic framework is advantageous for designing bioactive molecules, particularly in developing kinase inhibitors and antimicrobial agents. The compound's stability and well-defined reactivity profile facilitate precise functionalization, supporting its use in targeted drug discovery and material science applications. High purity grades ensure consistent performance in synthetic workflows.
IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl- structure
59938-28-2 structure
Product Name:IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl-
CAS No:59938-28-2
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD09994780
CID:3029027
PubChem ID:12339980
Update Time:2025-06-11

IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl- Chemical and Physical Properties

Names and Identifiers

    • IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl-
    • 3-Chloro-7-methyl-imidazo[1,2-a]pyridine
    • AKOS006310431
    • 3-chloro-7-methylimidazo[1,2-a]pyridine
    • 59938-28-2
    • E80296
    • SCHEMBL12888707
    • MDL: MFCD09994780
    • Inchi: 1S/C8H7ClN2/c1-6-2-3-11-7(9)5-10-8(11)4-6/h2-5H,1H3
    • InChI Key: HNUCUQZFOCHCEB-UHFFFAOYSA-N
    • SMILES: C12=NC=C(Cl)N1C=CC(C)=C2

Computed Properties

  • Exact Mass: 166.0297759g/mol
  • Monoisotopic Mass: 166.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.3Ų

IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
E80296-0.25/G
3-CHLORO-7-METHYLIMIDAZO[1,2-A]PYRIDINE
59938-28-2 95%
0.25g
$184 2023-09-18
AstaTech
E80296-1/G
3-CHLORO-7-METHYLIMIDAZO[1,2-A]PYRIDINE
59938-28-2 95%
1g
$334 2023-09-18
AstaTech
E80296-5/G
3-CHLORO-7-METHYLIMIDAZO[1,2-A]PYRIDINE
59938-28-2 95%
5g
$1113 2023-09-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD567636-1g
3-Chloro-7-methylimidazo[1,2-a]pyridine
59938-28-2 97%
1g
¥2680.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD567636-5g
3-Chloro-7-methylimidazo[1,2-a]pyridine
59938-28-2 97%
5g
¥6143.0 2023-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD567636-100mg
3-Chloro-7-methylimidazo[1,2-a]pyridine
59938-28-2 97%
100mg
¥585.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD567636-250mg
3-Chloro-7-methylimidazo[1,2-a]pyridine
59938-28-2 97%
250mg
¥993.0 2024-04-18
1PlusChem
1P00EMCV-100mg
IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl-
59938-28-2 97%
100mg
$73.00 2024-04-22
1PlusChem
1P00EMCV-250mg
IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl-
59938-28-2 97%
250mg
$124.00 2024-04-22
1PlusChem
1P00EMCV-1g
IMidazo[1,2-a]pyridine, 3-chloro-7-Methyl-
59938-28-2 97%
1g
$334.00 2024-04-22
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.